Cas no 874288-12-7 (N-(2-Chloroethyl) 3-boronobenzamide)
874288-12-7 structure
Product Name:N-(2-Chloroethyl) 3-boronobenzamide
CAS No:874288-12-7
MF:C9H11BClNO3
MW:227.452541589737
MDL:MFCD08436013
CID:719556
PubChem ID:44119851
Update Time:2025-04-19
N-(2-Chloroethyl) 3-boronobenzamide Chemical and Physical Properties
Names and Identifiers
-
- (3-((2-Chloroethyl)carbamoyl)phenyl)boronic acid
- 3-(2-Chloroethylcarbamoyl)benzeneboronic acid
- [3-(2-chloroethylcarbamoyl)phenyl]boronic acid
- Boronic acid,B-[3-[[(2-chloroethyl)amino]carbonyl]phenyl]-
- N-(2-Chloroethyl) 3-boronobenzamide
- 874288-12-7
- DTXSID40657451
- {3-[(2-Chloroethyl)carbamoyl]phenyl}boronic acid
- A853947
- (3-((2-Chloroethyl)carbamoyl)phenyl)boronicacid
- MFCD08436013
- AKOS015833628
- H11658
- SCHEMBL2555324
- BS-22482
- 3-((2-chloroethyl)carbamoyl)phenylboronic acid
- SB79905
- CS-0175049
- 3-[(2-chloroethyl)carbamoyl]phenylboronic acid
-
- MDL： MFCD08436013
- Inchi： 1S/C9H11BClNO3/c11-4-5-12-9(13)7-2-1-3-8(6-7)10(14)15/h1-3,6,14-15H,4-5H2,(H,12,13)
- InChI Key： OMDXADHEWANBAK-UHFFFAOYSA-N
- SMILES： ClCCNC(C1C=CC=C(B(O)O)C=1)=O
Computed Properties
- Exact Mass: 227.05200
- Monoisotopic Mass: 227.052
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.6A^2
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: 250-252
- Boiling Point: Not available
- Flash Point: Not available
- Refractive Index: 1.559
- PSA: 69.56000
- LogP: -0.27410
- Vapor Pressure: Not available
N-(2-Chloroethyl) 3-boronobenzamide Security Information
- Signal Word：warning
- Hazard Statement： Irritant/Keep Cold
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(2-Chloroethyl) 3-boronobenzamide Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
N-(2-Chloroethyl) 3-boronobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019116376-5g |
(3-((2-Chloroethyl)carbamoyl)phenyl)boronic acid |
874288-12-7 | 96% | 5g |
$276.00 | 2023-08-31 | |
| abcr | AB248901-1 g |
3-(2-Chloroethylcarbamoyl)benzeneboronic acid; 96% |
874288-12-7 | 1g |
€167.80 | 2023-04-27 | ||
| abcr | AB248901-5 g |
3-(2-Chloroethylcarbamoyl)benzeneboronic acid; 96% |
874288-12-7 | 5g |
€541.80 | 2023-04-27 | ||
| Apollo Scientific | OR9545-1g |
3-(2-Chloroethylcarbamoyl)benzeneboronic acid |
874288-12-7 | 96% | 1g |
£80.00 | 2023-09-02 | |
| Apollo Scientific | OR9545-5g |
3-(2-Chloroethylcarbamoyl)benzeneboronic acid |
874288-12-7 | 96% | 5g |
£320.00 | 2023-09-02 | |
| Matrix Scientific | 092197-1g |
(3-((2-Chloroethyl)carbamoyl)phenyl)boronic acid, 96% |
874288-12-7 | 96% | 1g |
$257.00 | 2023-09-10 | |
| Matrix Scientific | 092197-5g |
(3-((2-Chloroethyl)carbamoyl)phenyl)boronic acid, 96% |
874288-12-7 | 96% | 5g |
$723.00 | 2023-09-10 | |
| Fluorochem | 215959-1g |
3-((2-Chloroethyl)carbamoyl)phenyl)boronic acid |
874288-12-7 | 95% | 1g |
￡93.00 | 2022-03-01 | |
| Fluorochem | 215959-5g |
3-((2-Chloroethyl)carbamoyl)phenyl)boronic acid |
874288-12-7 | 95% | 5g |
￡368.00 | 2022-03-01 | |
| Chemenu | CM137268-1g |
(3-((2-Chloroethyl)carbamoyl)phenyl)boronic acid |
874288-12-7 | 96% | 1g |
$154 | 2023-02-01 |
N-(2-Chloroethyl) 3-boronobenzamide Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
874288-12-7 (N-(2-Chloroethyl) 3-boronobenzamide) Related Products
- 237413-05-7(3-(N,N-Diethylaminocarbonyl)phenylboronic acid)
- 397843-70-8(3-(Butylaminocarbonyl)phenylboronic acid)
- 625470-96-4((3-(Benzylcarbamoyl)phenyl)boronic acid)
- 252663-47-1(4-(N-Benzylaminocarbonyl)phenylboronic acid)
- 850568-22-8(4-(2-(Dimethylamino)ethylcarbamoyl)phenylboronic acid, hydrochloride)
- 397843-69-5((3-(isopropylcarbamoyl)phenyl)boronic acid)
- 874460-05-6(N-(2-Chloroethyl) 4-boronobenzamide)
- 850593-04-3(4-(2-Hydroxyethylcarbamoyl)phenylboronic acid)
- 874288-10-5(N-(3-Chloropropyl) 3-boronobenzamide)
- 871333-07-2((3-(Ethyl(methyl)carbamoyl)phenyl)boronic acid)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
